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molecular formula C10H7NO B065355 Isoquinoline-6-carbaldehyde CAS No. 173089-81-1

Isoquinoline-6-carbaldehyde

Cat. No. B065355
CAS RN: 173089-81-1
M. Wt: 157.17 g/mol
InChI Key: SXPXHJKHWVCCRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06093729

Procedure details

290 mg of isoquinoline-6-carbaldehyde are dissolved in 40 ml of MeON, and firstly 450 mg of NaCN, then 210 μl of glacial acetic acid, and finally 3.5 g of MnO2 are added. The mixture is stirred at RT for 3 days, and the precipitate is filtered off and the filtrate is poured into a solution of 15 g of FeSO4 in 150 ml of water. Subsequently, the pH of the mixture is adjusted to 9 with Na2CO3 solution, the precipitate is filtered off, and the filtrate is extracted 3× with 150 ml of EA. Drying takes place over Na2SO4, and the solvent is removed in vacuo. 190 mg are obtained of a colorless oil, which in reacted without any further purification.
Name
isoquinoline-6-carbaldehyde
Quantity
290 mg
Type
reactant
Reaction Step One
Name
NaCN
Quantity
450 mg
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
210 μL
Type
reactant
Reaction Step Two
Name
MnO2
Quantity
3.5 g
Type
catalyst
Reaction Step Two
Name
Methyl Isoquinoline-6-carboxylate

Identifiers

REACTION_CXSMILES
[CH:1]1[C:10]2[C:5](=[CH:6][C:7]([CH:11]=[O:12])=[CH:8][CH:9]=2)[CH:4]=[CH:3][N:2]=1.[C:13](O)(=[O:15])C>[C-]#N.[Na+].O=[Mn]=O>[CH:1]1[C:10]2[C:5](=[CH:6][C:7]([C:11]([O:15][CH3:13])=[O:12])=[CH:8][CH:9]=2)[CH:4]=[CH:3][N:2]=1 |f:2.3|

Inputs

Step One
Name
isoquinoline-6-carbaldehyde
Quantity
290 mg
Type
reactant
Smiles
C1=NC=CC2=CC(=CC=C12)C=O
Name
NaCN
Quantity
450 mg
Type
solvent
Smiles
[C-]#N.[Na+]
Step Two
Name
acetic acid
Quantity
210 μL
Type
reactant
Smiles
C(C)(=O)O
Name
MnO2
Quantity
3.5 g
Type
catalyst
Smiles
O=[Mn]=O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture is stirred at RT for 3 days
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the precipitate is filtered off
ADDITION
Type
ADDITION
Details
the filtrate is poured into a solution of 15 g of FeSO4 in 150 ml of water
FILTRATION
Type
FILTRATION
Details
the precipitate is filtered off
EXTRACTION
Type
EXTRACTION
Details
the filtrate is extracted 3× with 150 ml of EA
CUSTOM
Type
CUSTOM
Details
Drying
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo
CUSTOM
Type
CUSTOM
Details
190 mg are obtained of a colorless oil, which
CUSTOM
Type
CUSTOM
Details
in reacted without any further purification

Outcomes

Product
Details
Reaction Time
 3 d
Name
Methyl Isoquinoline-6-carboxylate
Type
Smiles
C1=NC=CC2=CC(=CC=C12)C(=O)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.